N-{[(4-fluorobenzyl)amino]carbonyl}-4-methylbenzenesulfonamide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-(4-methylphenyl)sulfonylurea
• InChI: InChI=1S/C15H15FN2O3S/c1-11-2-8-14(9-3-11)22(20,21)18-15(19)17-10-12-4-6-13(16)7-5-12/h2-9H,10H2,1H3,(H2,17,18,19)
• InChI Key: QBVSXHARDYFNAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C15H15FN2O3S
• Molecular Weight: 322.4 g/mol

Description

N-{[(4-fluorobenzyl)amino]carbonyl}-4-methylbenzenesulfonamide, also known as FBAS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic effects. In

Mechanism of Action

The mechanism of action of N-{[(4-fluorobenzyl)amino]carbonyl}-4-methylbenzenesulfonamide is not fully understood, but studies have suggested that it may act through multiple pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression regulation. HDAC inhibitors have been found to have anticancer and anti-inflammatory effects, suggesting that this compound may act through this pathway. Additionally, this compound has been shown to inhibit the activity of protein kinase CK2, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inhibition of cell growth and induction of apoptosis in cancer cells, suppression of pro-inflammatory cytokine production, and reduction of oxidative stress and inflammation in the brain. Additionally, this compound has been found to have low toxicity and high selectivity for cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of N-{[(4-fluorobenzyl)amino]carbonyl}-4-methylbenzenesulfonamide for lab experiments is its high selectivity for cancer cells, which allows for targeted therapy. Additionally, this compound has been found to have low toxicity, making it a safer alternative to other chemotherapeutic agents. However, one limitation of this compound is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for N-{[(4-fluorobenzyl)amino]carbonyl}-4-methylbenzenesulfonamide research, including exploring its potential therapeutic effects in other diseases, such as cardiovascular disease and diabetes. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential drug targets. Furthermore, the development of more efficient synthesis methods and drug delivery systems could enhance the therapeutic potential of this compound.

Synthesis Methods

N-{[(4-fluorobenzyl)amino]carbonyl}-4-methylbenzenesulfonamide can be synthesized through a multi-step process involving the reaction of 4-methylbenzenesulfonyl chloride with 4-fluorobenzylamine, followed by the addition of triethylamine and carbonyldiimidazole. The resulting product is then purified through column chromatography to obtain this compound in high purity.

Scientific Research Applications

N-{[(4-fluorobenzyl)amino]carbonyl}-4-methylbenzenesulfonamide has been extensively studied for its potential therapeutic effects in various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that this compound can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been found to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines. Furthermore, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.